Cas no 179343-63-6 (1H-Indole-3-aceticacid, 4-ethyl-)
179343-63-6 structure
Product Name:1H-Indole-3-aceticacid, 4-ethyl-
CAS No:179343-63-6
MF:C12H13NO2
MW:203.237123250961
CID:113166
PubChem ID:44429230
Update Time:2025-04-18
1H-Indole-3-aceticacid, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-aceticacid, 4-ethyl-
- 2-(4-ethyl-1H-indol-3-yl)acetic acid
- 1H-Indole-3-aceticacid,4-ethyl-(9CI)
- DTXSID10659043
- (4-Ethyl-1H-indol-3-yl)acetic acid
- 4-ethyl-indole-3-acetic acid
- 179343-63-6
- 2-(4-ethyl-1H-indol-3-yl)aceticacid
- 4-ethylindole-3-acetic acid
- CHEMBL397139
-
- Inchi: 1S/C12H13NO2/c1-2-8-4-3-5-10-12(8)9(7-13-10)6-11(14)15/h3-5,7,13H,2,6H2,1H3,(H,14,15)
- InChI Key: PEJUMDFIAPGUKZ-UHFFFAOYSA-N
- SMILES: OC(CC1=CNC2C=CC=C(CC)C1=2)=O
Computed Properties
- Exact Mass: 203.09469
- Monoisotopic Mass: 203.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 53.1A^2
Experimental Properties
- PSA: 53.09
1H-Indole-3-aceticacid, 4-ethyl- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives
179343-63-6 (1H-Indole-3-aceticacid, 4-ethyl-) Related Products
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- 52531-12-1(5-Ethylindole-3-acetic Acid)
- 52531-22-3(2-(4-methyl-1H-indol-3-yl)acetic acid)
- 1912-33-0(Methyl 2-(1H-indol-3-yl)acetate)
- 87-51-4(3-Indoleacetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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